Cas no 186890-56-2 (3-bromo-5-methoxy-1-benzoselenophene-2-carboxylic acid)

• Product Name: 3-bromo-5-methoxy-1-benzoselenophene-2-carboxylic acid
• CAS No: 186890-56-2
• MF: C₁₀H₇BrO₃Se
• MW: 334.02478146553
• CID: 5796121
• Update Time: 2025-10-08

3-bromo-5-methoxy-1-benzoselenophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-methoxybenzo[b]selenophene-2-carboxylic acid
• Benzo[b]selenophene-2-carboxylic acid, 3-bromo-5-methoxy-
• 3-bromo-5-methoxy-1-benzoselenophene-2-carboxylic acid

• Inchi： 1S/C10H7BrO3Se/c1-14-5-2-3-7-6(4-5)8(11)9(15-7)10(12)13/h2-4H,1H3,(H,12,13)
• InChI Key： MCXPEUUORLSNTI-UHFFFAOYSA-N
• SMILES： [Se]1C(C(O)=O)=C(Br)C2=CC(OC)=CC=C12

Experimental Properties

• Boiling Point: 454.8±55.0 °C(Predicted)
• pka: 2.12±0.30(Predicted)

Additional information on 3-bromo-5-methoxy-1-benzoselenophene-2-carboxylic acid

Introduction to 3-Bromo-5-Methoxy-1-Benzoselenophene-2-Carboxylic Acid (CAS No. 186890-56-2)

3-Bromo-5-methoxy-1-benzoselenophene-2-carboxylic acid (CAS No. 186890-56-2) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound is characterized by its distinctive benzoselenophene core, which is substituted with a bromo group at the 3-position and a methoxy group at the 5-position, along with a carboxylic acid moiety at the 2-position. The combination of these functional groups imparts a range of interesting properties that make it a valuable candidate for various applications.

The benzoselenophene core is a heterocyclic aromatic compound that contains a selenium atom, which is known for its unique electronic and redox properties. Selenium-containing compounds have been extensively studied for their potential biological activities, including antioxidant, anti-inflammatory, and anticancer properties. The presence of the bromo group at the 3-position and the methoxy group at the 5-position further modulates the electronic and steric properties of the molecule, influencing its reactivity and biological activity.

The carboxylic acid moiety at the 2-position adds another layer of functionality to the molecule. Carboxylic acids are known for their ability to form salts and esters, which can be useful in various synthetic transformations and in enhancing the solubility and bioavailability of the compound. This feature makes 3-bromo-5-methoxy-1-benzoselenophene-2-carboxylic acid an attractive candidate for drug development and other pharmaceutical applications.

Recent research has highlighted several potential applications of 3-bromo-5-methoxy-1-benzoselenophene-2-carboxylic acid. In medicinal chemistry, this compound has shown promise as a lead structure for developing new therapeutic agents. Studies have demonstrated its potential as an antioxidant and anti-inflammatory agent, which could be beneficial in treating various diseases such as neurodegenerative disorders, cardiovascular diseases, and cancer. The selenium atom in the benzoselenophene core plays a crucial role in these biological activities by participating in redox reactions and modulating cellular signaling pathways.

In addition to its medicinal applications, 3-bromo-5-methoxy-1-benzoselenophene-2-carboxylic acid has also been explored for its use in materials science. The unique electronic properties of selenium-containing compounds make them suitable for applications in organic electronics, such as organic field-effect transistors (OFETs) and organic photovoltaics (OPVs). The presence of the bromo and methoxy groups can further tune the electronic properties of the molecule, making it a promising material for developing high-performance electronic devices.

The synthesis of 3-bromo-5-methoxy-1-benzoselenophene-2-carboxylic acid typically involves several steps, including the formation of the benzoselenophene core, introduction of the bromo and methoxy substituents, and functionalization with the carboxylic acid group. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. For example, one common approach involves starting from a suitable aryl halide or aryl selenide precursor and using transition-metal-catalyzed cross-coupling reactions to construct the desired framework.

The physical properties of 3-bromo-5-methoxy-1-benzoselenophene-2-carboxylic acid are also noteworthy. It is typically a solid at room temperature with a well-defined melting point. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and dichloromethane (DCM), which facilitates its use in various chemical reactions and biological assays. Its solubility can be further enhanced by forming salts or esters with appropriate counterions or alcohols.

In conclusion, 3-bromo-5-methoxy-1-benzoselenophene-2-carboxylic acid (CAS No. 186890-56-2) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, materials science, and other fields. Its unique combination of functional groups provides it with valuable properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.